Cas no 866613-66-3 (6-(2-Hydroxyphenyl)picolinaldehyde)

• Product Name: 6-(2-Hydroxyphenyl)picolinaldehyde
• CAS No: 866613-66-3
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 1094270
• PubChem ID: 135741301
• Update Time: 2025-10-22

6-(2-Hydroxyphenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2-Hydroxyphenyl)picolinaldehyde
• (6Z)-6-(6-oxocyclohexa-2,4-dien-1-ylidene)-1H-pyridine-2-carbaldehyde
• 866613-66-3
• SB84709
• 6-(2-Hydroxyphenyl)pyridine-2-carbaldehyde
• SCHEMBL22402524

• Inchi： 1S/C12H9NO2/c14-8-9-4-3-6-11(13-9)10-5-1-2-7-12(10)15/h1-8,15H
• InChI Key： WSKBHULLTKDBLQ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(2-Hydroxyphenyl)picolinaldehyde

6-(2-Hydroxyphenyl)picolinaldehyde: A Comprehensive Overview

6-(2-Hydroxyphenyl)picolinaldehyde, identified by the CAS number 866613-66-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as 2-hydroxyphenyl picolinaldehyde, has garnered attention due to its unique chemical structure and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and as a precursor for advanced chemical intermediates.

The molecular structure of 6-(2-Hydroxyphenyl)picolinaldehyde consists of a picolinic aldehyde group attached to a hydroxyl-substituted phenyl ring. This combination imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the hydroxyl group introduces additional functional versatility, enabling it to participate in a wide range of chemical reactions, including condensations, cyclizations, and cross-couplings.

Recent research has focused on the synthesis and characterization of 6-(2-Hydroxyphenyl)picolinaldehyde. For instance, studies have explored its use as a ligand in transition metal-catalyzed reactions, where it has demonstrated exceptional catalytic efficiency. Its ability to coordinate with metal centers makes it a promising candidate for applications in homogeneous catalysis, particularly in the synthesis of complex organic molecules.

In addition to its catalytic applications, 6-(2-Hydroxyphenyl)picolinaldehyde has been investigated for its potential in drug design. The compound's structural features make it an ideal candidate for developing bioactive molecules with therapeutic potential. Researchers have reported that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its role in the development of novel pharmaceutical agents.

The synthesis of 6-(2-Hydroxyphenyl)picolinaldehyde typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of picolinic aldehyde with substituted phenols under specific acidic or basic conditions. Optimization of these reaction parameters has been a focus of recent studies, leading to improved yields and selectivity.

Beyond its chemical applications, 6-(2-Hydroxyphenyl)picolinaldehyde has also found relevance in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel materials for sensing applications. For example, researchers have reported the use of this compound as a sensing platform for detecting heavy metal ions in aqueous solutions.

In conclusion, 6-(2-Hydroxyphenyl)picolinaldehyde, CAS number 866613-66-3, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional versatility make it an invaluable tool in organic synthesis, catalysis, drug discovery, and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.